7-fluoro-1H,2H,3H-pyrido[2,3-b][1,4]thiazine

• IUPAC Name: 7-fluoro-2,3-dihydro-1H-pyrido[2,3-b][1,4]thiazine
• InChI: InChI=1S/C7H7FN2S/c8-5-3-6-7(10-4-5)11-2-1-9-6/h3-4,9H,1-2H2
• InChI Key: MJFWVFVCCSEDAF-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(N1)C=C(C=N2)F
• Molecular Formula: C7H7FN2S
• Molecular Weight: 170.21 g/mol
• CAS RN: 1935631-80-3

Description

7-Fluoro-1H,2H,3H-pyrido[2,3-b][1,4]thiazine is a heterocyclic compound belonging to the pyrido[2,3-b][1,4]thiazine family. It is a nitrogen-containing aromatic hydrocarbon and is classified as an aromatic heterocycle. It has a molecular formula of C7H4FN3 and a molecular weight of 153.12 g/mol. The compound is a white crystalline solid with a melting point of 177-179 °C and a boiling point of 295-297 °C. It is soluble in water, ethanol, and chloroform, and insoluble in ether.

Scientific Research Applications

7-Fluoro-1H,2H,3H-pyrido[2,3-b][1,4]thiazine has been studied for its potential applications in various fields of scientific research. It has been investigated as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. The compound has also been studied as a potential anti-inflammatory agent. Additionally, it has been investigated as a potential inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.

Mechanism of Action

7-Fluoro-1H,2H,3H-pyrido[2,3-b][1,4]thiazine is thought to exert its effects through several mechanisms. It is believed to act as an inhibitor of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It is also thought to inhibit the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. Additionally, it is believed to act as an anti-inflammatory agent by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been investigated as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been studied as a potential anti-inflammatory agent. It has also been investigated as a potential inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

The main advantage of 7-Fluoro-1H,2H,3H-pyrido[2,3-b][1,4]thiazine in laboratory experiments is that it is relatively easy to synthesize. Additionally, it is a relatively stable compound and can be stored for long periods of time without degrading. However, the compound is toxic and must be handled with care. Additionally, it is not soluble in all solvents, which can limit its use in certain experiments.

Future Directions

For research on 7-Fluoro-1H,2H,3H-pyrido[2,3-b][1,4]thiazine include exploring its potential as an inhibitor of other enzymes, investigating its effects on other biochemical and physiological processes, and studying its potential as an anti-cancer agent. Additionally, further research could be conducted to explore the compound's potential as an antioxidant and to investigate its effects on the immune system. Finally, further research could be conducted to explore the compound's potential as a therapeutic agent for other diseases and conditions.

Synthesis Methods

7-Fluoro-1H,2H,3H-pyrido[2,3-b][1,4]thiazine can be synthesized through a two-step reaction process. The first step involves the reaction of p-aminobenzaldehyde with thiourea in the presence of a catalytic amount of sodium hydroxide to form a pyridinethione intermediate. The second step is the reaction of the pyridinethione intermediate with fluorobenzene in the presence of a catalytic amount of sodium hydroxide to form the desired this compound.